Cas no 957035-00-6 (4-(2-(4-Hydroxyisopropyl-1,2,3-triazol-1-yl)ethoxy)phenylboronic acid pinacol ester)

• Product Name: 4-(2-(4-Hydroxyisopropyl-1,2,3-triazol-1-yl)ethoxy)phenylboronic acid pinacol ester
• CAS No: 957035-00-6
• MF: C₁₉H₂₈BN₃O₄
• MW: 373.254324913025
• MDL: MFCD09475862
• CID: 802705
• PubChem ID: 66570719
• Update Time: 2025-07-23

4-(2-(4-Hydroxyisopropyl-1,2,3-triazol-1-yl)ethoxy)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-1-(2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)-1H-1,2,3-triazol-4-ol
• 1H-1,2,3-Triazole-4-methanol,a,a-dimethyl-1-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl]-
• 4-(2-(4-(2-Hydroxypropan-2-yl)-1,2,3-triazol-1-yl)ethoxy)phenylboronic acid, pinacol ester
• 4-(2-(4-Hydroxyisopropyl-1,2,3-triazol-1-yl)ethoxy)phenylboronic acid pinacol ester
• 5-propan-2-yl-1-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl]triazol-4-ol
• 957035-00-6
• DTXSID70735312
• AKOS015999037
• BS-23398
• A858928
• 5-(Propan-2-yl)-1-{2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}-1H-1,2,3-triazol-4-ol

• MDL： MFCD09475862
• Inchi： 1S/C19H28BN3O4/c1-13(2)16-17(24)21-22-23(16)11-12-25-15-9-7-14(8-10-15)20-26-18(3,4)19(5,6)27-20/h7-10,13,24H,11-12H2,1-6H3
• InChI Key： DLCGSWBNPOKAFL-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)OCCN2C(=C(N=N2)O)C(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 373.21700
• Monoisotopic Mass: 373.2172865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 532.5±60.0 °C at 760 mmHg
• Flash Point: 275.8±32.9 °C
• PSA: 78.63000
• LogP: 1.88370
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

4-(2-(4-Hydroxyisopropyl-1,2,3-triazol-1-yl)ethoxy)phenylboronic acid pinacol ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2-(4-Hydroxyisopropyl-1,2,3-triazol-1-yl)ethoxy)phenylboronic acid pinacol ester

Recent Advances in the Study of 4-(2-(4-Hydroxyisopropyl-1,2,3-triazol-1-yl)ethoxy)phenylboronic acid pinacol ester (CAS: 957035-00-6)

The compound 4-(2-(4-Hydroxyisopropyl-1,2,3-triazol-1-yl)ethoxy)phenylboronic acid pinacol ester (CAS: 957035-00-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This boronic acid derivative, characterized by the presence of a triazole moiety and a pinacol ester group, has been explored for its role in various biochemical and pharmacological contexts. Recent studies have highlighted its utility in targeted drug delivery, enzyme inhibition, and as a key intermediate in the synthesis of more complex bioactive molecules.

One of the most notable applications of this compound is in the development of proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic strategy that leverages the ubiquitin-proteasome system to degrade disease-causing proteins. The boronic acid functionality in 957035-00-6 enables its incorporation into PROTACs designed to target specific proteins, such as those involved in cancer and neurodegenerative diseases. Recent research has demonstrated its efficacy in enhancing the selectivity and potency of these degraders, offering new avenues for drug development.

In addition to its role in PROTACs, 957035-00-6 has been investigated for its potential as an enzyme inhibitor. The triazole and boronic acid groups confer the ability to interact with active sites of various enzymes, including serine proteases and glycosidases. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited promising inhibitory activity against beta-lactamases, enzymes responsible for antibiotic resistance in bacteria. This finding underscores its potential as a scaffold for designing novel antibiotics to combat resistant bacterial strains.

The synthetic versatility of 4-(2-(4-Hydroxyisopropyl-1,2,3-triazol-1-yl)ethoxy)phenylboronic acid pinacol ester has also been a focal point of recent research. Its stability and reactivity make it an attractive building block for click chemistry applications, particularly in the construction of bioconjugates and molecular probes. A study in Angewandte Chemie highlighted its use in the rapid and efficient labeling of biomolecules, facilitating advanced imaging and diagnostic techniques. This has significant implications for both basic research and clinical diagnostics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 957035-00-6 and its derivatives. Issues such as solubility, bioavailability, and off-target effects need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. For instance, nanoparticle-based delivery systems are being explored to enhance the compound's stability and targeted delivery.

In conclusion, 4-(2-(4-Hydroxyisopropyl-1,2,3-triazol-1-yl)ethoxy)phenylboronic acid pinacol ester (CAS: 957035-00-6) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its applications in PROTACs, enzyme inhibition, and bioconjugation highlight its broad utility, while ongoing research aims to address existing challenges. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.